Cas no 1326907-74-7 (2-(4-fluorophenyl)-5-(2-phenylethyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one)

• Product Name: 2-(4-fluorophenyl)-5-(2-phenylethyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• CAS No: 1326907-74-7
• MF: C₁₉H₁₅FN₄O
• MW: 334.347007036209
• CID: 5323354
• Update Time: 2025-10-12

2-(4-fluorophenyl)-5-(2-phenylethyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-5-(2-phenylethyl)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one
• 2-(4-fluorophenyl)-5-(2-phenylethyl)pyrazolo[1,5-d][1,2,4]triazin-4-one
• STL125823
• 2-(4-fluorophenyl)-5-phenethylpyrazolo[1,5-d][1,2,4]triazin-4(5H)-one
• 2-(4-fluorophenyl)-5-(2-phenylethyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

• Inchi： 1S/C19H15FN4O/c20-16-8-6-15(7-9-16)17-12-18-19(25)23(21-13-24(18)22-17)11-10-14-4-2-1-3-5-14/h1-9,12-13H,10-11H2
• InChI Key： ADAATDWCEHBLII-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C2C(N(CCC3C=CC=CC=3)N=CN2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 500
• XLogP3: 3.7
• Topological Polar Surface Area: 50.5

Additional information on 2-(4-fluorophenyl)-5-(2-phenylethyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

Recent Advances in the Study of 2-(4-fluorophenyl)-5-(2-phenylethyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one (CAS: 1326907-74-7)

The compound 2-(4-fluorophenyl)-5-(2-phenylethyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one (CAS: 1326907-74-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo[1,5-d][1,2,4]triazin-4-one core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications to the phenylethyl moiety could enhance the compound's binding affinity to specific kinase targets, making it a promising candidate for the treatment of certain cancers. The study utilized molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's potential as a kinase inhibitor.

In addition to its anticancer properties, 2-(4-fluorophenyl)-5-(2-phenylethyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one has also been investigated for its anti-inflammatory effects. A preclinical study conducted by researchers at a leading pharmaceutical institute revealed that the compound exhibits potent inhibitory activity against pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the pharmacokinetics and toxicity profile of this compound are currently underway. Preliminary data from animal studies indicate that it has a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, additional studies are required to fully assess its long-term safety and efficacy in humans.

In conclusion, 2-(4-fluorophenyl)-5-(2-phenylethyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one represents a promising scaffold for the development of novel therapeutics. Its diverse pharmacological activities and relatively low toxicity make it an attractive candidate for further research and development. Future studies should focus on optimizing its chemical structure and conducting clinical trials to evaluate its therapeutic potential in humans.